4-Chloro-2-fluoro-6-methylbenzenesulfonyl chloride

• IUPAC Name: 4-chloro-2-fluoro-6-methylbenzenesulfonyl chloride
• InChI: InChI=1S/C7H5Cl2FO2S/c1-4-2-5(8)3-6(10)7(4)13(9,11)12/h2-3H,1H3
• InChI Key: LEHKADGPJZOXLP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1S(=O)(=O)Cl)F)Cl
• Molecular Formula: C7H5Cl2FO2S
• Molecular Weight: 243.08 g/mol

Description

Chemical Reactions Analysis

Specific chemical reactions involving “4-Chloro-2-fluoro-6-methylbenzenesulfonyl chloride” are not available in the search results. Sulfonyl chlorides, in general, are reactive and can participate in various organic reactions, such as substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “4-Chloro-2-fluoro-6-methylbenzenesulfonyl chloride” are not explicitly mentioned in the search results. A similar compound, “4-Fluoro-2-methylbenzenesulfonyl chloride”, is described as a colorless to yellow liquid.

Scientific Research Applications

Activation of Hydroxyl Groups

Research involving 4-fluorobenzenesulfonyl chloride (a compound similar to 4-Chloro-2-fluoro-6-methylbenzenesulfonyl chloride) demonstrates its utility in activating hydroxyl groups of polymeric carriers. This reagent facilitates the covalent attachment of biological molecules to various solid supports, such as polystyrene microspheres and Sepharose beads, under mild conditions. Such activation is critical for developing bioselective separation technologies, potentially applicable in therapeutic interventions, including the separation of human lymphocyte subsets and tumor cells from bone marrow (Chang et al., 1992).

Novel Synthesis Pathways

The synthesis of complex molecules often requires innovative approaches to construct the desired molecular architecture efficiently. A study on the synthesis of 2-chloro-4-fluoro-5-nitrobenzenesulfonyl chloride, a related compound, demonstrates a novel synthesis route involving chlorosulfonation. Such methodologies are crucial for the production of intermediates used in manufacturing pesticides and pharmaceuticals, highlighting the role of sulfonyl chlorides in synthesizing functionally diverse chemical entities (Xiao-hua Du et al., 2005).

Photochemical and Catalytic Reactions

Fluoroalkylsulfonyl chlorides, including those similar to 4-Chloro-2-fluoro-6-methylbenzenesulfonyl chloride, are used as fluorinated radical sources in photochemical conditions mediated by copper. These reactions add fluoroalkyl groups to electron-deficient alkenes, leading to α-chloro-β-fluoroalkylcarbonyl products. Such processes illustrate the compound's utility in creating fluorinated molecules, essential in pharmaceuticals and agrochemicals due to their enhanced stability and bioactivity (Tang & Dolbier, 2015).

Dehydrogenation and Cationic Stabilization

Dehydrogenation reactions at cationic N-heterocyclic carbene stabilized metal centers demonstrate the versatility of related sulfonyl chloride compounds in facilitating complex chemical transformations. These reactions are crucial for understanding and developing new catalytic processes that can dehydrogenate saturated bonds, offering potential applications in organic synthesis and industrial chemistry (Tang, Thompson, & Aldridge, 2010).

Mechanism of Action

The mechanism of action for “4-Chloro-2-fluoro-6-methylbenzenesulfonyl chloride” is not specified in the search results. As a sulfonyl chloride, it would likely react with nucleophiles in a substitution reaction.